1-Cyclopentyl-4-iodo-1H-pyrazole

• IUPAC Name: 1-cyclopentyl-4-iodopyrazole
• InChI: InChI=1S/C8H11IN2/c9-7-5-10-11(6-7)8-3-1-2-4-8/h5-6,8H,1-4H2
• InChI Key: SWVDDTMQCDASQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=C(C=N2)I
• Molecular Formula: C8H11IN2
• Molecular Weight: 262.09 g/mol

Description

1-Cyclopentyl-4-iodo-1H-pyrazole is a chemical compound with the CAS Number: 1194377-14-4. Its molecular weight is 262.09 and its IUPAC name is 1-cyclopentyl-4-iodo-1H-pyrazole.

Synthesis Analysis

The synthesis of pyrazoles often involves a silver-mediated [3 + 2] cycloaddition. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride can readily form pyrazoline intermediates under mild conditions. In situ oxidation employing bromine can afford a wide variety of pyrazoles.

Molecular Structure Analysis

The InChI code for 1-Cyclopentyl-4-iodo-1H-pyrazole is 1S/C8H11IN2/c9-7-5-10-11(6-7)8-3-1-2-4-8/h5-6,8H,1-4H2.

Chemical Reactions Analysis

4-Iodopyrazole, a related compound, has been used in an indium-mediated synthesis of heterobiaryls. It undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole.

Physical And Chemical Properties Analysis

1-Cyclopentyl-4-iodo-1H-pyrazole is a compound with a molecular weight of 262.09. It is recommended to be stored at a refrigerated temperature.

Scientific Research Applications

Synthesis of Heterobiaryls

1-Cyclopentyl-4-iodo-1H-pyrazole: . These compounds are crucial in the development of pharmaceuticals and agrochemicals due to their diverse biological activities.

Iodination Reactions

. Such derivatives are valuable for further chemical transformations and can be used in various organic synthesis pathways.

Synthesis routes and methods

Procedure details

To a solution of 4-iodo-1H-pyrazole (5 g, 25.78 mmol, 1.0 eq.) in DMF (25 ml) were added K2CO3 (8.908 g, 64.45 mmol, 2.5 eq.) and bromocyclopentane (4.96 g, 33.51 mmol, 1.3 eq.). The mixture was stirred at RT for 12 h. The mixture was quenched and extracted as in Intermediate Example 5(a). The solvent was distilled off to give the product in 89.5% yield. 1H NMR (300 MHz, CDCl3): δ 7.49 (s, 1H), 7.45 (s, 1H), 4.66-4.62 (m, 1H), 2.17-2.02 (m, 1H), 2.00-1.96 (m, 2H), 1.93-1.78 (m, 2H), 1.73-1.67 (m, 2H). LC-MS (ESI): Calculated mass: 262; Observed mass: 263 [M+H]+ (rt: 1.57 min).